Cas no 2137611-14-2 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)-
• CAS No: 2137611-14-2
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5287270
• Update Time: 2025-05-18

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)-

• Inchi： 1S/C11H19Cl/c1-3-4-5-6-11(9-12)7-10(2)8-11/h3,10H,1,4-9H2,2H3
• InChI Key： VOZKILASWBENBO-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCC=C)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)-

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- (CAS No. 2137611-14-2): A Comprehensive Overview

Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)-, identified by its CAS number 2137611-14-2, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of cycloalkanes, specifically featuring a cyclobutane core substituted with various functional groups. The presence of a chloromethyl group and a methyl group at the 3-position, along with an allyl group derived from 4-penten-1-yl, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- contribute to its unique reactivity and potential applications. The chloromethyl group, for instance, is a well-known electrophile that can participate in nucleophilic addition reactions, making it valuable for constructing more complex molecular architectures. Meanwhile, the allyl group introduces unsaturation and can undergo various reactions such as cross-coupling and polymerization, further expanding its synthetic utility.

In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from cycloalkanes due to their potential biological activities. The compound Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- is no exception. Researchers have been exploring its potential as a building block for more intricate molecules, particularly in the context of medicinal chemistry. The cyclobutane ring itself is known to enhance the metabolic stability of drug candidates, while the substituents can be tailored to modulate pharmacokinetic properties.

One of the most exciting areas of research involving Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- is its application in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can serve as precursors for antiviral and anticancer agents. The ability to introduce diverse functional groups into the cycloalkane framework allows for the creation of molecules with specific target interactions. This flexibility has made it a valuable scaffold in drug discovery efforts.

The synthesis of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include Grignard reactions followed by halogenation and subsequent functionalization with allyl groups. These processes highlight the compound's importance as an intermediate in organic synthesis. Recent advances in catalytic methods have further streamlined these reactions, making them more efficient and environmentally friendly.

In addition to its synthetic significance, Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- has been studied for its potential applications in material science. The unique structural motifs present in this compound make it a candidate for developing novel polymers and coatings with enhanced properties. For example, the unsaturated allyl group can participate in polymerization reactions to form high-performance materials with desirable mechanical and thermal characteristics.

The biological activity of Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- has also been explored through computational modeling and experimental studies. Virtual screening techniques have been used to identify potential binding sites on biological targets, while wet chemistry approaches have validated these interactions through enzyme inhibition assays and cell-based assays. These efforts have provided valuable insights into the compound's pharmacological profile and potential therapeutic applications.

The future prospects for Cyclobutane, 1-(chloromethyl)-3-methyl-1-(4-penten-1-yl)- are promising, with ongoing research focusing on expanding its synthetic utility and exploring new biological applications. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique structural features offer a rich platform for innovation across multiple disciplines.